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Compound of Interest

Compound Name: 4-Piperidineethanol

Cat. No.: B032411 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Piperidineethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Piperidineethanol, also known as 4-(2-Hydroxyethyl)piperidine, is a heterocyclic amine and

secondary alcohol with the chemical formula C7H15NO.[1] It presents as a white solid or a

colorless to pale yellow liquid.[2] This compound is a valuable building block in organic

synthesis, frequently utilized as a precursor or intermediate in the pharmaceutical industry for

the synthesis of various drugs.[2] Given its chemical properties and reactivity, a thorough

understanding and implementation of safety and handling protocols are paramount for all

personnel working with this substance.

This guide provides comprehensive safety data, handling procedures, and emergency

protocols to ensure the safe use of 4-Piperidineethanol in a laboratory and drug development

setting.

Hazard Identification and Classification
4-Piperidineethanol is classified as an irritant and requires careful handling to avoid exposure.

The primary hazards are associated with direct contact and inhalation.
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GHS Classification: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), 4-Piperidineethanol is categorized as follows:

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2)[2]

Specific Target Organ Toxicity – Single Exposure (Category 3), primarily affecting the

respiratory system.[1][2]

The signal word associated with this chemical is "Warning".[1][3]

Table 1: GHS Hazard Information for 4-Piperidineethanol

Hazard Class Hazard Code Hazard Statement Reference

Skin Irritation H315
Causes skin
irritation.

[1][3][4]

Serious Eye Irritation H319
Causes serious eye

irritation.
[1][3][4]

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation. |[1][3][4] |

Direct contact may lead to redness and discomfort, while inhalation of dust or vapors can cause

coughing, dizziness, and headaches.[2] Although its toxicological properties have not been fully

investigated, and it is not currently listed as a known carcinogen by major agencies, caution is

advised.[2][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Piperidineethanol is provided

below.

Table 2: Physical and Chemical Properties of 4-Piperidineethanol
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Property Value Reference

CAS Number 622-26-4 [1][2]

Molecular Formula C7H15NO [1]

Molecular Weight 129.20 g/mol [1][3]

Appearance
White solid or colorless to pale

yellow liquid.
[2]

Melting Point 46-47 °C (lit.) [1][4]

Boiling Point 131-136 °C / 17 mmHg (lit.) [1][4]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Solubility Soluble in water. [2]

| Refractive Index | n20/D 1.4902 (lit.) |[1][4] |

Safe Handling and Storage
Proper handling and storage are critical to minimize the risk of exposure and ensure chemical

stability.

4.1 Handling

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[5][6]

Avoid breathing dust, fumes, gas, mist, or spray.[2][7]

Avoid contact with skin and eyes.[5][6]

Wear appropriate Personal Protective Equipment (PPE), as detailed in Section 5.0.[5][8]

Wash hands and any exposed skin thoroughly after handling.[5][7]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5][9]
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Take precautionary measures against static discharge.

4.2 Storage

Store in a cool, dry, and well-ventilated area.[2][5]

Keep containers tightly closed when not in use.[2][5]

Store locked up.[5][9]

Store away from incompatible materials, which include strong oxidizing agents and strong

acids.[2][10]

Recommended storage temperature is between 2-8°C.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and PPE are essential to protect personnel from the hazards of 4-
Piperidineethanol.

5.1 Engineering Controls

Ventilation: Use only outdoors or in a well-ventilated area.[2] Operations should be

conducted in a laboratory fume hood to maintain exposure levels below occupational limits.

[8]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[8]

5.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[9][10]

Skin Protection:

Gloves: Wear impervious, chemical-resistant gloves. Inspect gloves before use.[5][8]
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Protective Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.

[8][9]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-approved respirator with an appropriate filter, such as a type ABEK (EN14387)

respirator filter.[1] For solids, a dust mask (type N95) may be appropriate.

Risk Assessment
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Caption: PPE selection workflow for handling 4-Piperidineethanol.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2][5] If

breathing is difficult or stops, provide artificial respiration. Seek medical attention.[5][6]

If on Skin: Take off immediately all contaminated clothing.[2] Wash the affected area with

plenty of soap and water.[5] If skin irritation occurs, get medical advice/attention.[2]
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If in Eyes: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[5]

Remove contact lenses if present and easy to do. Continue rinsing.[2] If eye irritation

persists, seek immediate medical attention.[2]

If Swallowed: Rinse mouth with water.[5][9] Do NOT induce vomiting.[6] Never give anything

by mouth to an unconscious person. Call a physician or Poison Control Center immediately.

[6]

In all cases of significant exposure or if symptoms persist, seek immediate medical attention

and show the Safety Data Sheet (SDS) to the attending physician.

Accidental Release and Fire-Fighting Measures
7.1 Accidental Release

Evacuate personnel to a safe area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye

protection.[6][8]

Prevent the substance from entering drains or watercourses.[8]

For solid spills, avoid dust formation.[6]

Contain the spill using sand, earth, or another inert absorbent material.[8]

Collect the spilled material into a suitable, labeled container for disposal by a licensed waste

disposal contractor.[6][8]

7.2 Fire-Fighting

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5]

Unsuitable Extinguishing Media: Do not use a direct water jet.[11]

Hazards from Combustion: Hazardous decomposition products include carbon monoxide

(CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[5][11]
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Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[8]

General Experimental Safety Workflow
The following diagram illustrates a logical workflow for the safe handling of 4-
Piperidineethanol from procurement to disposal.

Experimental Procedure Emergency Preparedness
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Use Engineering Controls
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Caption: General workflow for the safe handling of 4-Piperidineethanol.
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Methodologies for Safety Assessment
While specific experimental data for 4-Piperidineethanol is limited in the provided search

results, standard toxicological assessments for chemicals with its hazard profile typically

involve the following methodologies.

9.1 In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test This protocol follows

OECD Test Guideline 439.

Objective: To assess the potential of a substance to cause skin irritation.

Methodology:

A commercially available Reconstructed Human Epidermis (RhE) tissue model is used,

which mimics the biochemical and physiological properties of the upper layers of human

skin.

A small amount of 4-Piperidineethanol (as a solid or in an appropriate solvent) is applied

topically to the surface of the tissue.

The substance is left in contact with the tissue for a defined period (e.g., 60 minutes) at a

controlled temperature (37°C).

After exposure, the tissue is thoroughly rinsed to remove the test chemical.

The viability of the tissue is then determined using a cell viability assay, commonly the

MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a purple

formazan product, which is quantified by measuring its absorbance.

Interpretation: The substance is classified as a skin irritant if the mean tissue viability is

reduced below a certain threshold (e.g., ≤ 50%) compared to negative controls.

9.2 In Vitro Eye Irritation: Bovine Corneal Opacity and Permeability (BCOP) Test This protocol

follows OECD Test Guideline 437.

Objective: To identify substances that can cause serious eye damage.

Methodology:
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Corneas are obtained from the eyes of freshly slaughtered cattle.

The corneas are mounted in a special holder, and the test substance is applied to the

epithelial surface.

After a defined exposure time, the substance is washed off.

Two endpoints are measured:

Opacity: The cloudiness of the cornea is measured using an opacitometer.

Permeability: The passage of a fluorescein dye through the cornea is measured with a

spectrophotometer.

Interpretation: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values. Scores above a certain threshold indicate that the substance is

corrosive or a severe eye irritant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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